N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)cyclopropanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)cyclopropanesulfonamide, also known as CPPS, is a novel compound that has recently gained attention in the scientific community due to its potential therapeutic applications. CPPS is a cyclopropane sulfonamide derivative that has been synthesized through a multi-step process. The compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Structure-based Drug Discovery
N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)cyclopropanesulfonamide falls within a broader class of compounds explored for their medicinal properties. For example, phenyl (3-phenylpyrrolidin-3-yl)sulfones, a related category, have been identified as selective, orally active RORγt inverse agonists through structure-based design and optimization. These compounds demonstrated significant biological efficacy in models related to IL-17 production inhibition and show promise for therapeutic applications in autoimmune diseases (Duan et al., 2019).
Advanced Organic Synthesis
The compound is related to the class of N-arylsulfonamides, which have been utilized in innovative organic synthesis techniques. For example, oxidative fluorination strategies for N-arylsulfonamides have expanded the toolkit for synthesizing fluorophenyl sulfonamides, highlighting the compound's relevance in developing novel fluorination methodologies (Buckingham et al., 2015).
Bioconjugation and Radiolabeling
The structure of this compound implies potential utility in bioconjugation and radiolabeling applications. Compounds with similar fluoropyridine-based structures have been developed for prosthetic labeling of peptides and proteins, facilitating advanced imaging and diagnostic techniques (de Bruin et al., 2005).
Drug Metabolism and Pharmacokinetics
Research into the metabolism of related biaryl-bis-sulfonamide compounds, like LY451395, underscores the importance of understanding the pharmacokinetic and metabolic pathways of complex organic molecules. This research is crucial for drug development, as it aids in predicting drug behavior in the body and optimizing therapeutic efficacy (Zmijewski et al., 2006).
Fluorination Chemistry
The incorporation of fluorine atoms into organic compounds is a significant area of chemical research, with applications ranging from pharmaceuticals to agrochemicals. N-fluoro amines and analogous fluorinating reagents represent a critical tool in the synthesis of fluorinated organic compounds, showcasing the relevance of this compound in developing new fluorination methodologies (Furin & Fainzil’berg, 2000).
properties
IUPAC Name |
N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O3S/c17-13-4-1-3-12(9-13)10-14(19-8-2-5-16(19)20)11-18-23(21,22)15-6-7-15/h1,3-4,9,14-15,18H,2,5-8,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSNKHFLUTYMWSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C(CC2=CC(=CC=C2)F)CNS(=O)(=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.